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Compound of Interest

Compound Name: Beryllium selenide

Cat. No.: B084305 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A complete, official Material Safety Data Sheet (MSDS) or

Safety Data Sheet (SDS) for beryllium selenide is not readily available in the public domain.

The information herein is a consolidation of data from various sources for beryllium selenide,

elemental beryllium, and selenium compounds. All safety protocols must be established and

followed in accordance with institutional and regulatory guidelines.

Chemical and Physical Properties
Beryllium selenide is a crystalline solid with semiconductor properties.[1] Its physical and

chemical data are summarized below.

Table 1: Physical and Chemical Properties of Beryllium Selenide
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Property Value Source(s)

Chemical Formula BeSe [1][2][3]

Molecular Weight 87.98 g/mol [1][3]

CAS Number 12232-25-6 [1][2]

Appearance Dark crystalline solid [1]

Melting Point ~800°C [1]

Density ~6.3 g/cm³ [1]

Crystal Structure Zincblende (Cubic) [1][2]

Lattice Constant 5.152 Å [1][2]

Solubility
Insoluble in water; soluble in

strong acids.[1]
[1]

| Stability | Unstable in air; hydrolyzes with moisture to form toxic hydrogen selenide (H₂Se)

gas.[2] |[2] |

Toxicological Information
Specific quantitative toxicological data, such as LD50 or LC50, for beryllium selenide is not

available. The toxicity of this compound is attributed to both its beryllium and selenium

components. Beryllium and its compounds are classified as known human carcinogens.[4][5]

Beryllium Toxicity: Inhalation is the primary route of occupational exposure to beryllium.[5]

Acute inhalation exposure can lead to chemical pneumonitis, while chronic exposure can cause

Chronic Beryllium Disease (CBD), a granulomatous lung disease.[5][6] Dermal contact with

soluble beryllium compounds may cause skin irritation or sensitization.[6]

Selenium Toxicity: The toxicity of selenium compounds varies based on their chemical form.

Hydrogen selenide, which can be produced from the hydrolysis of beryllium selenide, is the

most acutely toxic selenium compound.[7][8] Chronic exposure to high levels of selenium can

lead to selenosis, characterized by hair loss, nail changes, and neurological effects.[7][8]
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Table 2: Toxicological Profile for Beryllium and its Compounds

Health Effect Description Source(s)

Carcinogenicity
Known to be a human
carcinogen (lung cancer).

[4][5]

Acute Inhalation

Can cause severe chemical

pneumonitis and inflammation

of the lungs.

[5][9]

Chronic Inhalation

Can lead to Chronic Beryllium

Disease (CBD or berylliosis),

characterized by lung

granulomas and impaired lung

function.

[5][6]

Skin Contact

May cause irritation, dermatitis,

and skin sensitization. Ulcers

may form if particles enter cuts

or abrasions.

[6][10]

| Eye Contact | Dust may cause conjunctival inflammation. |[10] |

Table 3: Toxicological Profile for Selenium and its Compounds

Health Effect Description Source(s)

Acute Inhalation

Hydrogen selenide is
extremely toxic, causing
severe respiratory
irritation, pulmonary
edema, and bronchitis.

[7][8]

Chronic Exposure

High intake can lead to

selenosis, with symptoms

including a garlicky odor in the

breath, hair and nail loss, and

neurological damage.

[7][8]
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| Carcinogenicity | Elemental selenium is not classifiable as a human carcinogen. Selenium

sulfide is a probable human carcinogen. |[7] |

Occupational Exposure Limits
There are no specific occupational exposure limits for beryllium selenide. The limits for

beryllium and its compounds must be strictly followed.

Table 4: Occupational Exposure Limits for Beryllium and its Compounds

Organization Limit Type Value Notes Source(s)

OSHA
PEL (8-hr
TWA)

0.2 µg/m³
Permissible
Exposure
Limit

[11][12]

OSHA STEL (15-min) 2.0 µg/m³
Short-Term

Exposure Limit
[11][12]

OSHA
Action Level (8-

hr TWA)
0.1 µg/m³ [12][13]

NIOSH REL (10-hr TWA)
Not to exceed

0.0005 mg/m³

Recommended

Exposure Limit
[14]

| NIOSH | IDLH | 4 mg/m³ (as Be) | Immediately Dangerous to Life or Health |[14] |

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties

cited in this guide are not available in the referenced public safety documents. Standard

analytical techniques in materials science and chemistry are typically employed for such

characterizations.

Safe Handling and Emergency Procedures
Due to the high toxicity of beryllium selenide, stringent safety measures are mandatory. All

work should be conducted in a designated area with controlled access.
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5.1 Engineering Controls

Ventilation: All handling of beryllium selenide powder must occur within a certified chemical

fume hood, glovebox, or other suitable containment enclosure to prevent inhalation of dust.

[10]

Exhaust: Ventilation systems should be equipped with HEPA filters.[15]

5.2 Personal Protective Equipment (PPE)

Respiratory Protection: A NIOSH-approved respirator is required if exposure limits are

exceeded or if there is a risk of dust generation.[16][17]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[10][15]

Eye Protection: Chemical safety goggles or a face shield must be worn.[15][17]

Skin and Body Protection: Wear a lab coat, and consider disposable coveralls for extensive

work.[10][15]

5.3 Handling and Storage

Handling: Avoid creating dust. Use wet cleaning methods or HEPA-filtered vacuums for

cleanup; dry sweeping is prohibited.[15]

Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, well-ventilated area

away from incompatible materials like strong acids.[10]

5.4 Emergency Procedures

Inhalation: Move the person to fresh air immediately. Seek urgent medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water. Seek medical attention if irritation or other symptoms develop.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: Evacuate the area. Prevent dust from becoming airborne. Wear full PPE, including

respiratory protection. Carefully clean the spill using a HEPA-filtered vacuum or by wet

methods. Place waste in a sealed, labeled container for hazardous waste disposal.[18][19]

Visualized Workflows
The following diagrams illustrate the logical flow for handling and emergency response.
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Caption: Workflow for Safe Handling of Beryllium Selenide.
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Caption: Emergency Response Flowchart for Beryllium Selenide Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Beryllium Selenide: A Comprehensive Material Safety
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084305#beryllium-selenide-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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